Cas no 885617-73-2 (N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride)

N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride is a chemically stable, water-soluble compound featuring a piperazine core and an acetamide functional group. Its dihydrochloride salt form enhances solubility and handling in aqueous applications. The molecule is commonly utilized as a versatile intermediate in pharmaceutical synthesis, particularly in the development of bioactive compounds targeting neurological and cardiovascular systems. The dimethyl substitution on the acetamide nitrogen improves lipophilicity, facilitating membrane permeability in drug design. Its crystalline structure ensures consistent purity, making it suitable for precise formulation. The compound’s reactivity and modularity enable efficient derivatization, supporting diverse medicinal chemistry applications.
N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride structure
885617-73-2 structure
Product Name:N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
CAS No:885617-73-2
MF:C8H19Cl2N3O
MW:244.161959886551
CID:4663858
Update Time:2025-06-09

N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
    • N,N-dimethyl-2-piperazin-1-ylacetamide;dihydrochloride
    • Inchi: 1S/C8H17N3O.2ClH/c1-10(2)8(12)7-11-5-3-9-4-6-11;;/h9H,3-7H2,1-2H3;2*1H
    • InChI Key: YXWJJSRIARJKHA-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C(CN1CCNCC1)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Topological Polar Surface Area: 35.6

N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A139003130-10g
N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
885617-73-2 97%
10g
$487.76 2023-08-31
Alichem
A139003130-25g
N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
885617-73-2 97%
25g
$888.42 2023-08-31
Enamine
EN300-310558-0.05g
N,N-dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
885617-73-2 95%
0.05g
$19.0 2023-02-25
Enamine
EN300-310558-0.1g
N,N-dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
885617-73-2 95%
0.1g
$19.0 2023-02-25
Enamine
EN300-310558-0.25g
N,N-dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
885617-73-2 95%
0.25g
$19.0 2023-02-25
Enamine
EN300-310558-0.5g
N,N-dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
885617-73-2 95%
0.5g
$22.0 2023-02-25
Enamine
EN300-310558-1.0g
N,N-dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
885617-73-2 95%
1g
$0.0 2023-06-07
Enamine
EN300-310558-2.5g
N,N-dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
885617-73-2 95%
2.5g
$57.0 2023-02-25
Enamine
EN300-310558-5.0g
N,N-dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
885617-73-2 95%
5.0g
$112.0 2023-02-25
Enamine
EN300-310558-10.0g
N,N-dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride
885617-73-2 95%
10.0g
$224.0 2023-02-25

Additional information on N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride

Introduction to N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride (CAS No. 885617-73-2)

N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride, a compound with the chemical formula C₈H₁₄Cl₂N₂O, is a derivative of piperazine and has garnered significant attention in the field of pharmaceutical research due to its potential biological activities. This compound is particularly noted for its structural features, which include a piperazine ring and an amide functional group, both of which are commonly found in bioactive molecules. The presence of two dimethylamino groups enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The CAS No. 885617-73-2 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and retrieval of information. This numbering system is crucial for researchers to distinguish between different chemical entities, especially when dealing with compounds that may have similar properties or structures. The dihydrochloride salt form of N,N-Dimethyl-2-(piperazin-1-yl)acetamide enhances its stability and bioavailability, making it more suitable for various applications in drug development.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting neurological and cardiovascular diseases. The N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride has emerged as a promising candidate due to its ability to interact with specific biological targets. Piperazine derivatives are well-known for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The dimethylamino group in this compound contributes to its pharmacological activity by enhancing binding affinity to certain receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. Studies have shown that derivatives of piperazine can exhibit antipsychotic, antidepressant, and anxiolytic properties. The N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride is being investigated for its ability to modulate dopamine receptor activity, which is implicated in conditions such as schizophrenia and Parkinson's disease. Preliminary findings suggest that this compound may offer a new avenue for therapeutic intervention by selectively targeting dysregulated neural pathways.

Furthermore, the structural versatility of N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride allows for further chemical modification, enabling the synthesis of analogs with enhanced pharmacological profiles. Researchers are exploring various modifications to optimize its binding affinity, solubility, and metabolic stability. These efforts are part of a broader trend in drug discovery where structural optimization plays a critical role in developing lead compounds with improved efficacy and reduced side effects.

The pharmaceutical industry has increasingly recognized the importance of computational chemistry and high-throughput screening in identifying potential drug candidates. The CAS No. 885617-73-2 serves as a key identifier in these computational models, facilitating the integration of experimental data with theoretical predictions. This approach has accelerated the discovery process by allowing researchers to rapidly evaluate the binding interactions of N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride with target proteins.

Recent advancements in analytical techniques have also contributed to a deeper understanding of the pharmacokinetic properties of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its molecular structure and interactions with biological matrices. These insights are crucial for predicting how the compound will behave within the body, including its absorption, distribution, metabolism, and excretion (ADME) profiles.

The potential therapeutic applications of N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride extend beyond CNS disorders. Emerging research suggests that it may also have utility in treating cardiovascular diseases by modulating endothelial function and inhibiting platelet aggregation. The amide group in this compound can interact with enzymes involved in signaling pathways that regulate vascular tone and blood flow. This dual functionality makes it an attractive candidate for developing multi-targeted therapies that address multiple aspects of cardiovascular health.

In conclusion, N,N-Dimethyl-2-(piperazin-1-yl)acetamide dihydrochloride (CAS No. 885617-73-2) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating neurological and cardiovascular diseases make it a valuable compound for further investigation. As research continues to uncover new insights into its pharmacological properties, this molecule is poised to play a crucial role in the development of next-generation therapeutics.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited